Cas no 2680753-24-4 (6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid)

6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid is a pyrimidine derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group and a carboxylic acid functionality. This compound is particularly valuable in synthetic organic chemistry, where the Alloc group serves as a versatile protecting amine, easily removable under mild conditions. The presence of the carboxylic acid moiety allows for further derivatization, making it useful in peptide coupling reactions and the synthesis of heterocyclic scaffolds. Its structural features enable precise modifications in drug discovery and materials science applications. The compound’s stability and reactivity profile make it a practical intermediate for constructing complex molecular architectures.
6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid structure
2680753-24-4 structure
Product Name:6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
CAS No:2680753-24-4
MF:C11H13N3O4
MW:251.238622426987
CID:6315442
PubChem ID:165910554
Update Time:2025-10-28

6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
    • EN300-28278872
    • 2680753-24-4
    • 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
    • Inchi: 1S/C11H13N3O4/c1-4-5-18-11(17)14(3)10-12-7(2)6-8(13-10)9(15)16/h4,6H,1,5H2,2-3H3,(H,15,16)
    • InChI Key: ZUVNSSYZFQQAHL-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(N(C)C1N=C(C(=O)O)C=C(C)N=1)=O

Computed Properties

  • Exact Mass: 251.09060590g/mol
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 92.6Ų

6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28278872-0.05g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
0.05g
$624.0 2025-03-19
Enamine
EN300-28278872-0.1g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
0.1g
$653.0 2025-03-19
Enamine
EN300-28278872-0.25g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
0.25g
$683.0 2025-03-19
Enamine
EN300-28278872-0.5g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
0.5g
$713.0 2025-03-19
Enamine
EN300-28278872-1.0g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
1.0g
$743.0 2025-03-19
Enamine
EN300-28278872-2.5g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
2.5g
$1454.0 2025-03-19
Enamine
EN300-28278872-5.0g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
5.0g
$2152.0 2025-03-19
Enamine
EN300-28278872-10.0g
6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
2680753-24-4 95.0%
10.0g
$3191.0 2025-03-19

Additional information on 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid

Introduction to 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid (CAS No. 2680753-24-4)

6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid, identified by the CAS number 2680753-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and therapeutic potential. The molecular framework of this compound incorporates multiple functional groups, including an amide linkage, an ester moiety, and a carboxylic acid group, which contribute to its unique chemical properties and reactivity.

The significance of 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid lies in its potential applications as a key intermediate in the synthesis of biologically active molecules. Pyrimidine derivatives are well-documented for their roles in various pharmacological contexts, such as antiviral, anticancer, and anti-inflammatory agents. The presence of the methyl[(prop-2-en-1-yloxy)carbonyl]amino group in the structure suggests a high degree of functionalization, which may enhance its binding affinity to biological targets. This feature makes it a valuable candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with target proteins with greater precision. Studies have indicated that the pyrimidine core of this molecule can interact with nucleic acid-binding domains, making it a promising candidate for applications in gene therapy and nucleic acid-based therapeutics. Additionally, the carboxylic acid group provides a site for further chemical modifications, allowing for the development of prodrugs or conjugates that could improve bioavailability and targeted delivery.

The synthesis of 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The incorporation of the prop-2-en-1-yloxy group introduces a hydrophobic region that may enhance membrane permeability, a crucial factor for oral or transdermal drug delivery systems. This aspect has been explored in recent research aimed at developing novel formulations for small molecule drugs.

In the realm of medicinal chemistry, the exploration of 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid has led to several intriguing findings. For instance, preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against certain enzymes implicated in metabolic disorders. The structural motif shared with known bioactive molecules has prompted researchers to investigate its potential as a scaffold for designing new therapeutic agents. The amide bond within its structure is particularly noteworthy, as it can be exploited to create peptidomimetics or to enhance proteolytic stability.

The role of functional groups such as the ester moiety cannot be overstated, as it provides a versatile platform for chemical transformations. In drug development pipelines, esters are frequently employed to modify solubility, metabolic stability, and pharmacokinetic profiles. The specific arrangement of these groups in 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid suggests that it may exhibit favorable properties for oral administration, which remains a preferred route due to ease of administration and patient compliance.

From an industrial perspective, the scalability of synthesizing this compound is an important consideration. Recent improvements in green chemistry principles have encouraged researchers to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. The use of catalytic methods and solvent-free reactions has been explored as part of these efforts, aligning with global initiatives to promote environmental responsibility in chemical manufacturing.

The potential applications of 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable components in crop protection strategies. Furthermore, their electronic properties make them suitable candidates for use in organic semiconductors and light-emitting diodes (LEDs).

As research continues to uncover new biological activities and synthetic methodologies, the importance of compounds like 6-Methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-4-carboxylic acid is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications that benefit society. The integration of high-throughput screening technologies with traditional medicinal chemistry approaches will further accelerate the discovery process.

In conclusion,6-Methyl{methyl[(prop{2}-en{1}-yloxy)carbonyl]amino}pyrimidine{4}-carboxylic acid (CAS No.{2680753}{24}{4}) represents{a}{promising}{candidate}{for}{further}{investigation}{in}{the}{field}{of}{pharmaceutical}{chemistry}. Its{unique}{structural}{features},{including]{the}[{ester]{and}[{amide]{groups}, {offer}[a]{versatile}[platform][for][drug]{development}. {With}[ongoing][research]{and}[technological][advancements], {this}[compound]{holds}[great]{promise}[for][addressing][various][biomedical]{challenges}.}

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.